Cas no 866150-65-4 ((Z)-[1-(furan-2-yl)ethylidene]amino N-methylcarbamate)

• Product Name: (Z)-[1-(furan-2-yl)ethylidene]amino N-methylcarbamate
• CAS No: 866150-65-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5235335
• Update Time: 2025-07-16

(Z)-[1-(furan-2-yl)ethylidene]amino N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• (Z)-[1-(furan-2-yl)ethylidene]amino N-methylcarbamate
• Ethanone, 1-(2-furanyl)-, O-[(methylamino)carbonyl]oxime (9CI)

• Inchi： 1S/C8H10N2O3/c1-6(7-4-3-5-12-7)10-13-8(11)9-2/h3-5H,1-2H3,(H,9,11)
• InChI Key： MUEMBLAHSGVJRS-UHFFFAOYSA-N
• SMILES： C(=NOC(NC)=O)(C1=CC=CO1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oxime carbamates

Additional information on (Z)-[1-(furan-2-yl)ethylidene]amino N-methylcarbamate

Comprehensive Overview of (Z)-[1-(furan-2-yl)ethylidene]amino N-methylcarbamate (CAS No. 866150-65-4)

The compound (Z)-[1-(furan-2-yl)ethylidene]amino N-methylcarbamate (CAS No. 866150-65-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a furan ring, an ethylideneamino group, and a N-methylcarbamate moiety, which collectively contribute to its distinct properties. This compound has garnered attention in recent years due to its potential applications in agrochemical research and pharmaceutical intermediates. Researchers are particularly interested in its stereospecific configuration, as the (Z)-isomer often exhibits different biological activities compared to its (E)-counterpart.

In the context of modern green chemistry, (Z)-[1-(furan-2-yl)ethylidene]amino N-methylcarbamate is being explored for its potential role in sustainable pest management. With growing concerns over environmental impact and pesticide resistance, this compound's furan-derived structure offers a promising avenue for developing biodegradable alternatives. Its N-methylcarbamate group is particularly noteworthy, as it is a common pharmacophore in enzyme inhibitors, making it relevant to drug discovery pipelines. Recent studies have also investigated its structure-activity relationship (SAR) to optimize efficacy while minimizing ecological footprint.

The synthesis of CAS No. 866150-65-4 typically involves multistep organic reactions, including condensation and protection-deprotection strategies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying its purity and stereochemical integrity. Industry professionals frequently search for "furan-based carbamate synthesis" or "Z-isomer purification methods", reflecting the technical challenges associated with this compound. Its thermal stability and solubility profile are additional hot topics in process chemistry forums.

From a commercial perspective, (Z)-[1-(furan-2-yl)ethylidene]amino N-methylcarbamate is cataloged by major chemical suppliers as a high-purity reference standard. Its applications extend to material science, where it serves as a precursor for functionalized polymers. The compound's molecular weight (209.21 g/mol) and logP value are frequently queried in computational chemistry databases, underscoring its relevance in QSAR modeling. Regulatory compliance documents often reference its EC number and storage conditions, which are essential for laboratory safety protocols.

Emerging trends in precision agriculture have sparked renewed interest in CAS No. 866150-65-4. Its potential as a targeted bioactive agent aligns with the demand for crop-specific solutions. Meanwhile, in medicinal chemistry, researchers are examining its hydrogen-bonding capacity for protein-ligand interactions. Frequently asked questions include "how to stabilize Z-configuration carbamates" and "furan heterocycle reactivity", indicating the compound's interdisciplinary significance. Patent literature reveals innovative applications in controlled-release formulations and catalytic systems.

Quality control of (Z)-[1-(furan-2-yl)ethylidene]amino N-methylcarbamate requires stringent chromatographic methods due to potential isomeric impurities. The UV-Vis absorption spectrum of this compound is another area of investigation, particularly for analytical method development. Environmental fate studies focus on its hydrolysis kinetics and soil adsorption coefficients, addressing concerns about ecotoxicological profiles. These aspects make it a frequent subject in regulatory science discussions and lifecycle assessment models.

In conclusion, 866150-65-4 represents a compelling case study in molecular design with diverse applications. Its furan-carbamate hybrid structure bridges multiple scientific domains, from organic synthesis to biological evaluation. As research continues to uncover new dimensions of its functionality, this compound remains a valuable subject for both academic investigations and industrial innovations. The integration of computational predictions with empirical data will likely drive future breakthroughs involving this versatile molecule.